![molecular formula C22H21NO4 B6158411 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.1]heptane-1-carboxylic acid CAS No. 1936289-08-5](/img/no-structure.png)
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.1]heptane-1-carboxylic acid
Description
This compound is a type of polycyclic aromatic hydrocarbon with the molecular formula C23H23NO4 . It has a molecular weight of 377.43 . The compound is also known as (1R,2S,5S)-3-(((9H-Fluoren-9-yl)methoxy)carbonyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid .
Synthesis Analysis
The synthesis of this compound and similar compounds often involves C-H activation methodologies . The Pd-mediated C-C bond formation can be made in tandem with 2-Methylpyridine .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.1]heptane-1-carboxylic acid' involves the protection of the amine group, followed by the formation of the bicyclic ring system and the introduction of the fluorenyl group. The final step involves the deprotection of the amine group and the carboxylation of the resulting amine.", "Starting Materials": [ "2-azabicyclo[3.1.1]heptane-1-carboxylic acid", "9H-fluorene-9-methanol", "N,N-dimethylformamide (DMF)", "triethylamine (TEA)", "di-tert-butyl dicarbonate (Boc2O)", "potassium carbonate (K2CO3)", "iodomethane (CH3I)", "palladium on carbon (Pd/C)", "carbon dioxide (CO2)", "methanol (MeOH)", "acetic acid (AcOH)", "diethyl ether (Et2O)" ], "Reaction": [ "Protection of the amine group with di-tert-butyl dicarbonate (Boc2O) in the presence of triethylamine (TEA) and N,N-dimethylformamide (DMF)", "Formation of the bicyclic ring system by reacting the protected amine with 9H-fluorene-9-methanol in the presence of potassium carbonate (K2CO3) and DMF", "Introduction of the fluorenyl group by reacting the resulting bicyclic compound with iodomethane (CH3I) and palladium on carbon (Pd/C) in the presence of DMF", "Deprotection of the amine group by treating the compound with trifluoroacetic acid (TFA) in the presence of methanol (MeOH)", "Carboxylation of the resulting amine with carbon dioxide (CO2) in the presence of acetic acid (AcOH) and diethyl ether (Et2O)" ] } | |
CAS No. |
1936289-08-5 |
Molecular Formula |
C22H21NO4 |
Molecular Weight |
363.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
